Cas no 1805692-15-2 (2-(3-Chloropropanoyl)-4-methylbenzonitrile)

• Product Name: 2-(3-Chloropropanoyl)-4-methylbenzonitrile
• CAS No: 1805692-15-2
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5005394
• Update Time: 2025-10-23

2-(3-Chloropropanoyl)-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-4-methylbenzonitrile

• Inchi： 1S/C11H10ClNO/c1-8-2-3-9(7-13)10(6-8)11(14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： YQQONBZDTJCITQ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(C#N)=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9

Additional information on 2-(3-Chloropropanoyl)-4-methylbenzonitrile

2-(3-Chloropropanoyl)-4-methylbenzonitrile: A Comprehensive Overview

The compound 2-(3-Chloropropanoyl)-4-methylbenzonitrile, identified by the CAS number CAS No. 1805692-15-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzonitrile group and a chlorinated propanoyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications in research and industry.

Recent studies have highlighted the potential of 2-(3-Chloropropanoyl)-4-methylbenzonitrile in the development of novel pharmaceutical agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of drug discovery. The molecule's ability to undergo various chemical transformations, such as nucleophilic substitutions and condensations, has been extensively documented in recent publications. These findings underscore its versatility and utility in organic synthesis.

In addition to its role in drug discovery, 2-(3-Chloropropanoyl)-4-methylbenzonitrile has also been investigated for its environmental impact. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, which is an important consideration for its safe handling and disposal. Regulatory agencies have emphasized the need for further research to fully understand its environmental fate and potential risks.

The synthesis of 2-(3-Chloropropanoyl)-4-methylbenzonitrile involves a multi-step process that typically begins with the preparation of intermediates such as 3-chloropropanoic acid or its derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing waste generation. These improvements align with current trends toward sustainable chemistry practices.

The structural features of 2-(3-Chloropropanoyl)-4-methylbenzonitrile also make it an attractive candidate for use in agrochemicals. Its ability to act as a precursor for herbicides or insecticides has been explored in several agricultural studies. Field trials have demonstrated promising results, indicating potential applications in crop protection and pest management.

In conclusion, 2-(3-Chloropropanoyl)-4-methylbenzonitrile, with its CAS number CAS No. 1805692-15-2, stands out as a versatile and valuable compound in contemporary chemical research. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in various industries. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions across multiple sectors.